Cas no 522597-87-1 (2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]-)

2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]- structure
522597-87-1 structure
Product Name:2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]-
CAS No:522597-87-1
MF:C11H9Cl2NO2S2
MW:322.23065829277
CID:360072
PubChem ID:2169209
Update Time:2025-04-19

2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]-
    • 5-chloro-N-[(4-chlorophenyl)methyl]thiophene-2-sulfonamide
    • ST50490051
    • DTXSID20366791
    • 522597-87-1
    • 5-chloro-N-(4-chlorobenzyl)-2-thiophenesulfonamide
    • Z45508153
    • AKOS001136885
    • Inchi: 1S/C11H9Cl2NO2S2/c12-9-3-1-8(2-4-9)7-14-18(15,16)11-6-5-10(13)17-11/h1-6,14H,7H2
    • InChI Key: LUKOJNFGLBAXJP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(S1)S(NCC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 320.94537
  • Monoisotopic Mass: 320.9451763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • PSA: 46.17
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.